[3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea

• IUPAC Name: [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea
• InChI: InChI=1S/C20H25N3O2S/c1-13(2)14-7-8-17-15(11-14)5-3-9-23(17)19(24)12-16(22-20(21)25)18-6-4-10-26-18/h4,6-8,10-11,13,16H,3,5,9,12H2,1-2H3,(H3,21,22,25)
• InChI Key: LHRJOGBMRGSTCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N(CCC2)C(=O)CC(C3=CC=CS3)NC(=O)N
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol

Description

[3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea involves the inhibition of various cellular signaling pathways that are involved in the growth and proliferation of cancer cells. The compound has been shown to inhibit the activity of various enzymes and proteins that are involved in the regulation of cell cycle progression and DNA replication.
Biochemical and Physiological Effects:
Studies have shown that [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea exhibits potent biochemical and physiological effects on cancer cells. The compound has been shown to induce apoptosis, inhibit angiogenesis, and reduce the invasiveness of cancer cells. Additionally, [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea has been shown to exhibit low toxicity towards normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the primary advantages of [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea is its potent anti-cancer activity, making it a potential candidate for cancer therapy. However, one of the limitations of this compound is its complex synthesis method, which makes it difficult to produce in large quantities. Additionally, further studies are required to determine the optimal dosage and administration route for the compound.

Future Directions

There are several potential future directions for the research on [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea. One potential direction is the development of more efficient and cost-effective synthesis methods for the compound. Additionally, further studies are required to determine the optimal dosage and administration route for the compound in cancer therapy. Finally, studies are required to determine the potential applications of [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea in other fields of scientific research, such as drug discovery and development.

Synthesis Methods

[3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea can be synthesized through a multi-step process involving the reaction of various chemical reagents. One of the commonly used methods involves the reaction of 2-mercapto-N-(3-(propan-2-yl)-2,3-dihydro-1H-quinolin-6-yl)acetamide with 3-bromo-1-(thiophen-2-yl)propan-1-one, followed by the reaction of the resulting product with urea. The final product is obtained after purification and isolation.

Scientific Research Applications

[3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of research is its use as a potential therapeutic agent for the treatment of cancer. Studies have shown that [3-oxo-3-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)-1-thiophen-2-ylpropyl]urea exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells.